N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine

• CAS No.: 878431-01-7
• Molecular Formula: C20H21N5O3S
• Molecular Weight: 411.5g/mol
• IUPAC Name: N,N-dimethyl-4-[6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]aniline
• InChI: InChI=1S/C20H21N5O3S/c1-24(2)14-8-6-12(7-9-14)18-21-22-20-25(18)23-19(29-20)13-10-15(26-3)17(28-5)16(11-13)27-4/h6-11H,1-5H3
• InChI Key: VLGUCUHTPMVGHN-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4)OC)OC)OC

Description

N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine is a complex organic compound with a molecular formula of C20H21N5O3S and a molecular weight of 411.48 g/mol . This compound features a triazolo-thiadiazole core, which is known for its diverse pharmacological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The triazolo-thiadiazole core can be synthesized through a cyclization reaction involving hydrazine derivatives and thiocarbonyl compounds . The reaction conditions often require the use of solvents like ethanol or dimethylformamide (DMF) and catalysts such as acetic acid or sulfuric acid .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds and their subsequent reactions under controlled conditions. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically performed in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually conducted in anhydrous conditions.

Substitution: Various nucleophiles like halides or amines; reactions often require catalysts or specific pH conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation or microbial growth .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal drug with a triazole core.

Voriconazole: Another antifungal agent with a similar structure.

Trazodone: An antidepressant with a triazole moiety.

Uniqueness

N,N-dimethyl-N-{4-[6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl}amine is unique due to its specific combination of the triazolo-thiadiazole core with the dimethylamino group, which imparts distinct chemical and biological properties . This uniqueness makes it a valuable compound for various research and industrial applications.